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Compound of Interest

Compound Name: 3-Heptene

Cat. No.: B165601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Heptene, including its chemical

identifiers, physical and chemical properties, relevant experimental protocols, and a

visualization of a common synthetic pathway. This document is intended to serve as a valuable

resource for professionals in research, science, and drug development who may work with or

encounter this compound.

Chemical Identifiers
3-Heptene is an alkene with the chemical formula C₇H₁₄. It exists as two geometric isomers, a

cis (Z) and a trans (E) form. The International Union of Pure and Applied Chemistry (IUPAC)

name for 3-Heptene is hept-3-ene.[1][2]

The Chemical Abstracts Service (CAS) has assigned different numbers to the isomeric mixture

and the individual stereoisomers:

3-Heptene (mixture of cis and trans): 592-78-9[1][2][3][4]

(Z)-3-Heptene (cis-3-Heptene): 7642-10-6[5][6][7]

(E)-3-Heptene (trans-3-Heptene): 14686-14-7[8][9][10][11]
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The physical and chemical properties of 3-Heptene are summarized in the table below. Note

that some properties may vary slightly depending on the isomeric composition.

Property Value Reference(s)

Molecular Formula C₇H₁₄ [1][2][5][6][8]

Molecular Weight 98.19 g/mol [1][6]

Density 0.7±0.1 g/cm³ [12]

Boiling Point 94.4±7.0 °C at 760 mmHg [12]

Melting Point -137 to -136.6 °C [12]

Flash Point -7.2±0.0 °C [12]

Refractive Index 1.40 [13]

Vapor Pressure 54.2±0.1 mmHg at 25 °C [12]

Water Solubility
31.08 mg/L at 25 °C

(estimated)
[3]

LogP (Octanol/Water) 3.96 [12]

Experimental Protocols
This section details a general protocol for the synthesis of alkenes like 3-Heptene via the Wittig

reaction and a standard method for its analysis using Gas Chromatography-Mass Spectrometry

(GC-MS).

3.1. Synthesis of 3-Heptene via Wittig Reaction

The Wittig reaction is a versatile method for the stereoselective synthesis of alkenes. For the

synthesis of 3-Heptene, a phosphorus ylide is reacted with an appropriate aldehyde. The

following is a generalized procedure.

Materials:

Propyltriphenylphosphonium bromide
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A strong base (e.g., n-butyllithium (n-BuLi) or sodium hydride (NaH))

Butyraldehyde

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

A non-polar extraction solvent (e.g., pentane or hexane)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), suspend propyltriphenylphosphonium bromide in anhydrous THF.

Cool the suspension to a low temperature (e.g., -78 °C or 0 °C, depending on the base).

Slowly add the strong base to the stirred suspension. The formation of a deep red or orange

color indicates the successful formation of the ylide.

Stir the mixture for a period to ensure complete ylide formation (e.g., 1 hour).

In a separate flask, dissolve butyraldehyde in anhydrous THF.

Slowly add the butyraldehyde solution to the ylide solution at a low temperature.

Allow the reaction mixture to slowly warm to room temperature and stir for an extended

period (e.g., 12-16 hours).

Quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract with a non-polar solvent.

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.
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The crude product, a mixture of (Z)- and (E)-3-heptene and triphenylphosphine oxide, can

be purified by column chromatography or fractional distillation. The isomeric ratio can be

determined by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)

spectroscopy.[14]

3.2. Analysis of 3-Heptene by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the separation, identification, and quantification of

volatile compounds like 3-Heptene.[15][16]

Instrumentation and Conditions:

GC Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) of

appropriate length and diameter (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is typically

used.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Injector Temperature: A temperature that ensures rapid vaporization of the sample without

degradation (e.g., 250 °C).

Oven Temperature Program: An initial temperature hold followed by a temperature ramp is

used to separate the components of the sample. A typical program might be:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp: 10 °C/min to 200 °C.

Final hold: 5 minutes at 200 °C.

MS Transfer Line Temperature: Maintained at a high temperature to prevent condensation of

the analytes (e.g., 280 °C).

Ion Source Temperature: Typically around 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: A scan range appropriate for the expected fragments (e.g., m/z 35-350).
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Sample Preparation:

Prepare a dilute solution of the 3-Heptene sample in a volatile organic solvent (e.g., hexane

or dichloromethane).

If necessary, filter the sample to remove any particulate matter.

Transfer the sample to a GC vial for analysis.

Data Analysis: The identification of 3-Heptene is achieved by comparing its retention time and

mass spectrum with that of a known standard or a reference library (e.g., NIST). Quantification

can be performed by creating a calibration curve with standards of known concentrations.

Visualization of Synthetic Pathway
The following diagram illustrates the key steps in the Wittig reaction for the synthesis of an

alkene such as 3-Heptene.
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Caption: Generalized Wittig reaction pathway for the synthesis of 3-Heptene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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